Cas no 1803690-34-7 (4-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine
• CAS No: 1803690-34-7
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4859083
• Update Time: 2025-10-28

4-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-6-5(9)3(2-12)1-4(13-6)7(10)11/h1,7H,2,12H2
• InChI Key： MFBBCBNVDXLILD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(CN)=CC(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine

4-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 4-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine (CAS No. 1803690-34-7) is a highly specialized organic molecule with a pyridine ring at its core. This molecule is characterized by its unique substitution pattern, which includes an aminomethyl group at the 4-position, a bromine atom at the 2-position, a chlorine atom at the 3-position, and a difluoromethyl group at the 6-position. The combination of these substituents imparts distinctive chemical properties, making this compound a subject of interest in various fields of research.

Pyridine derivatives, such as this compound, are widely studied due to their potential applications in pharmaceuticals, agrochemicals, and materials science. The presence of halogen atoms (bromine and chlorine) and fluorinated groups (difluoromethyl) enhances the molecule's electronic properties, making it suitable for various chemical reactions. Recent studies have focused on the synthesis and characterization of such compounds to explore their potential as building blocks in drug design.

One of the key areas of research involving 4-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine is its role in medicinal chemistry. The amino group at the 4-position can act as a nucleophile in substitution reactions, enabling the formation of bioactive molecules. For instance, researchers have investigated the use of this compound in the development of kinase inhibitors, which are critical in cancer therapy. The bromine and chlorine atoms serve as leaving groups, facilitating substitution reactions that can lead to diverse bioactive derivatives.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The pyridine ring is known for its pesticidal activity, and the presence of halogen atoms further enhances this property. Recent studies have demonstrated that derivatives of this compound exhibit potent insecticidal activity against various agricultural pests. This makes it a valuable candidate for developing eco-friendly pesticides that can reduce reliance on synthetic chemicals.

The synthesis of 4-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine involves a multi-step process that combines halogenation and fluorination techniques. Researchers have optimized reaction conditions to achieve high yields and purity levels. For example, the introduction of the difluoromethyl group at the 6-position is typically achieved through a nucleophilic substitution reaction using a suitable fluorinating agent.

Another area of interest is the environmental impact of this compound. Given its complex structure and potential use in agrochemicals, understanding its degradation pathways is crucial for assessing its environmental fate. Recent studies have focused on evaluating the biodegradation rates of this compound under various environmental conditions. Results indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, 4-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine (CAS No. 1803690-34-7) is a versatile compound with significant potential in multiple fields. Its unique substitution pattern and reactivity make it an attractive target for researchers exploring new drug candidates and agrochemicals. As ongoing studies continue to uncover its properties and applications, this compound is poised to play a vital role in advancing modern chemistry.